2-(2-methoxyphenyl)-N-(4-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2-(2-methoxyphenyl)-N-(4-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C21H20N4O2/c1-14-12-20(23-15-8-10-16(26-2)11-9-15)25-21(22-14)13-18(24-25)17-6-4-5-7-19(17)27-3/h4-13,23H,1-3H3
• InChI Key: YSDFTGXIDDHEQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=NN2C(=C1)NC3=CC=C(C=C3)OC)C4=CC=CC=C4OC
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol

Description

2-(2-methoxyphenyl)-N-(4-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also referred to as MMP, and it is a pyrazolopyrimidine derivative that has shown promising results in scientific research.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Crystal Structure : The compound 5-chloro-3-(2,4-dichlorophenyl)-N-(3-methoxyphenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine, a structurally related analog, has been synthesized and its crystal structure analyzed. This provides a foundation for understanding the structural characteristics of similar compounds (Lu Jiu-fu et al., 2015).

Biological and Pharmacological Activities

• Adenosine Receptor Antagonism : Derivatives of 2-arylpyrazolo[4,3-d]pyrimidin-7-amines, which include compounds similar to the one , have been identified as potent and selective antagonists of the human A3 adenosine receptor. This suggests potential applications in neuroprotection and anti-cancer therapies (Squarcialupi et al., 2013).

• Fluorophore Synthesis for Biological Detection : Pyrazolo[1,5-a]pyrimidine derivatives have been used as intermediates in the synthesis of functional fluorophores. These compounds can be utilized as fluorescent probes for detecting biologically or environmentally relevant species, indicating potential use in biosensing applications (Castillo et al., 2018).

Chemical Applications

• Heterocyclic Synthesis : The synthesis of pyrazolo[1,5-a]pyrimidine derivatives from enaminones highlights their utility in creating a variety of heterocyclic compounds. These derivatives display significant potential for further chemical exploration and possible pharmacological uses (Riyadh, 2011).

• Regioselective Synthesis in Drug Development : Studies on regioselective synthesis of pyrazolo[1,5-a]pyrimidine analogs, including modifications at various positions on the ring system, highlight the compound's versatility in medicinal chemistry. This regioselectivity is crucial for developing new drugs with specific target interactions (Drev et al., 2014).